Cas no 167631-84-7 (Methyl 5-fluoro-1H-indole-2-carboxylate)

Methyl 5-fluoro-1H-indole-2-carboxylate Properties

Names and Identifiers

• Methyl 5-fluoro-1H-indole-2-carboxylate
• 1H-INDOLE-2-CARBOXYLIC ACID,5-FLUORO-,METHYL ESTER
• 5-FLUOROINDOLE-2-CARBOXYLIC ACID METHYL ESTER
• AKOS JY2083270
• METHYL 5-FLUOROINDOLE-2-CARBOXYLATE
• 5-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
• 005614
• CBI-BB ZERO
• QUZGGDBUGGJROM-UHFFFAOYSA-N
• 1H-Indole-2-carboxylic acid, 5-fluoro-, methyl ester
• ZERO/005614
• PubChem16031
• STK783518
• SBB013526
• RP25233
• LS20051
• 5-fluoroindole-2-carb
• SY037492
• Z307629098
• MFCD04972072
• SCHEMBL2731044
• AKOS004119497
• C73227
• EN300-256670
• CS-0042955
• FT-0648426
• A810886
• F-5320
• DTXSID30406450
• 167631-84-7
• RS-0323
• CBI-BB ZERO/005614
• DB-012928
• 5-Fluoro-1H-indole-2-carboxylic acid methyl ester
• ALBB-033514
• methyl 5-fluoro-1H-indole-2-carboxylate
• 5-fluoroindole-2-carboxylic acid methyl ester
• methyl 5-fluoroindole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 5-fluoro-, Methyl ester
• +Expand

• MDL： MFCD04972072
• InChIKey： QUZGGDBUGGJROM-UHFFFAOYSA-N
• Inchi： 1S/C10H8FNO2/c1-14-10(13)9-5-6-4-7(11)2-3-8(6)12-9/h2-5,12H,1H3
• SMILES： FC1C([H])=C([H])C2=C(C=1[H])C([H])=C(C(=O)OC([H])([H])[H])N2[H]

Computed Properties

• Exact Mass: 193.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 193.054
• Heavy Atom Count: 14
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1

Experimental Properties

• LogP: 2.09360
• PSA: 42.09000
• Refractive Index: 1.615
• Boiling Point: 335.3°C at 760 mmHg
• Melting Point: 201 ºC (ethyl acetate )
• Flash Point: 156.6°C
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),